Cas no 2228736-61-4 (2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid
• CAS No: 2228736-61-4
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 6367617
• PubChem ID: 156377148
• Update Time: 2025-05-26

2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid
• EN300-1957563
• SCHEMBL23374933
• 2228736-61-4

• Inchi： 1S/C9H7ClF2O2/c1-5-3-2-4-6(7(5)10)9(11,12)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： BROIWXIEEJWQMT-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 220.0102635g/mol
• Monoisotopic Mass: 220.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid

Introduction to 2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid (CAS No: 2228736-61-4)

2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228736-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of difluoroacetic acids, a subset of fluorinated carboxylic acids known for their diverse biological activities and synthetic utility. The presence of both chloro and methyl substituents on the aromatic ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in medicinal chemistry.

The structural features of 2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid contribute to its potential as a building block in the synthesis of more complex molecules. The difluorine atoms at the alpha position of the carboxylic acid moiety enhance the electrophilicity of the carbonyl group, facilitating various reactions such as nucleophilic addition and condensation. Additionally, the chloro and methyl groups at the ortho and meta positions relative to each other create a favorable environment for selective functionalization, which is crucial in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, bioavailability, and binding affinity to biological targets. Difluoroacetic acids, in particular, have shown promise in the development of antiviral, anticancer, and anti-inflammatory agents. The specific arrangement of substituents in 2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid makes it an intriguing subject for studying structure-activity relationships (SAR) and developing novel therapeutic strategies.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. Fluorinated acetic acids have been reported to act as substrates or modulators for various enzymes, including those involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, studies have demonstrated that difluoroacetic acids can interfere with the activity of pyruvate carboxylase, an enzyme critical for gluconeogenesis. The presence of both chloro and methyl groups in 2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid may further modulate its interaction with enzymes by altering electronic distribution and steric hindrance.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid with greater accuracy. Molecular docking studies have shown that this compound can bind to several protein targets with high affinity. For example, preliminary simulations suggest that it may interact with kinases and other signaling proteins involved in cell proliferation and apoptosis. These findings are particularly exciting given the well-documented role of abnormal kinase activity in various diseases.

The synthesis of 2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid presents both challenges and opportunities for synthetic chemists. Traditional methods involving fluorination reactions can be complex and require careful optimization to achieve high yields and selectivity. However, recent developments in transition-metal-catalyzed fluorination have made it possible to introduce fluorine atoms more efficiently into target molecules. These advances could significantly streamline the synthesis process for this compound and its derivatives.

Another area of interest is the use of 2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid as a starting material for exploring novel chemical reactions. The combination of chloro and methyl groups provides multiple sites for functionalization, allowing chemists to design molecules with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups onto the aromatic ring. Such modifications could enhance the pharmacological activity or improve pharmacokinetic profiles.

The potential applications of 2-(2-chloro-3-methylphenyl)-2,2-difluoroacetic acid extend beyond pharmaceuticals into agrochemicals and materials science. Fluorinated compounds are known for their stability under various environmental conditions, making them suitable for use in crop protection agents or advanced materials with specialized properties. Further research is needed to fully explore these possibilities.

In conclusion, 2228736-61-4 represents a fascinating molecule with significant potential in multiple domains of chemistry and biology. Its unique structural features make it an excellent candidate for developing new drugs, understanding enzyme mechanisms, and exploring innovative synthetic methodologies. As research continues to uncover new applications for fluorinated compounds, 2228736-61-4 is likely to play a crucial role in advancing scientific knowledge and technological innovation.